Cas no 730975-64-1 ((1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 2-formylbenzoate)

• Product Name: (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 2-formylbenzoate
• CAS No: 730975-64-1
• MF: C₁₇H₁₁NO₅
• MW: 309.272944688797
• CID: 5449214
• PubChem ID: 2397812
• Update Time: 2023-11-27

(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• 730975-64-1
• EN300-1191570
• AKOS030694673
• (1,3-dioxoisoindol-2-yl)methyl 2-formylbenzoate
• Z54360532
• (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 2-formylbenzoate
• (1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl 2-formylbenzoate

• Inchi： 1S/C17H11NO5/c19-9-11-5-1-2-6-12(11)17(22)23-10-18-15(20)13-7-3-4-8-14(13)16(18)21/h1-9H,10H2
• InChI Key： SSZAJMQSELXHOK-UHFFFAOYSA-N
• SMILES： C(OCN1C(=O)C2=C(C1=O)C=CC=C2)(=O)C1=CC=CC=C1C=O

Computed Properties

• Exact Mass: 309.06372245g/mol
• Monoisotopic Mass: 309.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.9±35.0 °C(Predicted)
• pka: -2.72±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones